Journal Name:Energy Exploration & Exploitation
Journal ISSN:0144-5987
IF:2.5
Journal Website:http://www.multi-science.co.uk/eee.htm
Year of Origin:0
Publisher:SAGE Publications Inc.
Number of Articles Per Year:88
Publishing Cycle:Bimonthly
OA or Not:Not
Energy Exploration & Exploitation ( IF 2.5 ) Pub Date: 2023-07-12 , DOI:
10.1002/adfm.202305916
Research on molecular crystals exhibiting light-driven actuation has made remarkable progress through the development of various molecules and the identification of driving mechanisms. However, crystals developed to date have been driven mainly by ultraviolet (UV) or blue light irradiation, and driving by red or near-infrared (NIR) light has not been attempted yet. Herein, a broad-wavelength light-driven molecular crystals that exhibit high-speed bending by photothermal effect is developed. Titanium carbide (Ti3C2Tx) MXene nanosheets are integrated into salicylideneaniline crystals to extend the wavelength range that causes photothermally driven bending to UV, visible, and NIR light. In addition, unlike the thin pristine molecular crystals that show slow photoisomerization-induced bending only under UV light, the MXene layer enables the molecular crystals to be actuated rapidly regardless of their thickness over a wide range of wavelengths. The hybridization of molecular crystals with MXene, which exhibits strong biocompatibility as well as NIR light-driven photothermal effect, allows for the bending of the hybrid crystals inside agar phantoms mimicking biological tissue. Last, it is confirmed that MXene hybridization can be extended to common molecular crystals including various salicylideneaniline and anisole derivatives.
Energy Exploration & Exploitation ( IF 2.5 ) Pub Date: 2023-07-12 , DOI:
10.1002/adfm.202305316
Apoptosis is the natural programmed cell death process, which is responsible for abnormal cell clearance. However, many cancer cells develop various mechanisms to escape apoptosis through interrupting apoptosome assembly, which is a key step to initiate apoptosis. This promotes tumorigenesis and drug resistance, and thus, poses a great challenge in cancer treatment. Herein, a biomimetic lipid nanocarrier mimicking mitochondrial Cytochrome C (Cyt C) binding is developed. Cardiolipin, the major phospholipid of mitochondrial inner membrane, is introduced as the main component in biomimetic liposomal formulation. With the help of cardiolipin, Cyt C is sufficiently loaded in liposome based on electrostatic and hydrophobic interaction with cardiolipin. Lonidamine (LND) is added in hydrophobic phase of liposome to modulate the metabolic activity within cancer cells and sensitize the cells to Cyt C-induced apoptosis. The results suggest that LND reduces ATP level and creates favorable environment for Cyt C induced apoptosome assembly, exhibiting higher apoptosis level and anti-tumor efficacy in vitro and in vivo. The conjugation of a tumor-homing peptide, LinTT1, on the nanovesicle, increases the efficacy due to enhanced tumor accumulation. Overall, this biomimetic lipid nanocarrier proves to be an efficient delivery system with great potential of pro-apoptosis cancer therapy.
Energy Exploration & Exploitation ( IF 2.5 ) Pub Date: 2023-07-14 , DOI:
10.1002/adfm.202305314
Flexible conductive materials capable of simulating transparent ocean organisms have garnered interest in underwater motion monitoring and covert communication applications. However, the creation of underwater flexible conductors that possess mechanical robustness, adhesion, and self-healing properties remains a challenge. Herein, hydrophobic interaction is combined with electrostatic interaction to obtain a solvent-free transparent poly(ionic liquid) elastomer (PILE) fabricated using soft acrylate monomers and acrylate ionic liquids. The synergy of hydrophobic and electrostatic interactions can eliminate the hydration of water molecules underwater, giving the PILE adjustable fracture strength, good elasticity, high stretchability, high toughness, fatigue resistance, underwater self-healing ability, underwater adhesion, and ionic conductivity. As a result, the transparent iontronic sensor generated from the PILE can achieve multifunctional sensing and human motion detection with high sensitivity and stability. In particular, the sensor can also transmit information underwater through stretching, pressing, and non-contact modes, demonstrating its huge potential in underwater flexible iontronic devices.
Energy Exploration & Exploitation ( IF 2.5 ) Pub Date: 2023-07-12 , DOI:
10.1002/adfm.202305714
A fabric hydrogel composite hernia mesh with biomechanical and mesh–tissue interface dual compliance is designed for scarless abdominal wall reconstruction. The mesh is composed of a polyester knitted fabric and chitosan–polyacrylamide hydrogel complex. The mechanical properties of the composite mesh are adjusted to resemble the human abdominal wall by alkali treatment of chitosan to achieve good biomechanical compliance. An adhesion group is introduced into the composite mesh that forms covalent bonds with tissue, eliminating the need for suturing, reducing stress concentration at the fixation site, achieving mesh-tissue interface compliance, and improving the simplicity of the operation. Covalent bonds and hydrogen bonds make the mesh have strong adhesion (70.1 ± 3.2 kPa) and repeatable (four times) robust adhesiveness. In vivo experiments using a rabbit abdominal wall defect model demonstrate quick adhesiveness and excellent functional reconstruction. Biomechanical and mesh–tissue interface dual compliance allow the tissue to regenerate an intact abdominal wall structure. The adhesive fabric hydrogel composite hernia mesh offers significant clinical values for repairing abdominal wall defects and provides design ideas for repairing other load-bearing soft tissues.
Energy Exploration & Exploitation ( IF 2.5 ) Pub Date: 2023-07-12 , DOI:
10.1002/adfm.202305524
Energy conversion and storage devices are highly desirable for the sustainable development of human society. Hybrid organic–inorganic perovskites have shown great potential in energy conversion devices including solar cells and photodetectors. However, its potential in energy storage has seldom been explored. Here the crystal structure and electrical properties of the 2D hybrid perovskite (benzylammonium)2PbBr4 (PVK-Br) are investigated, and the consecutive ferroelectric-I (FE1) to ferroelectric-II (FE2) then to antiferroelectric (AFE) transitions that are driven by the orderly alignment of benzylamine and the distortion of [PbBr6] octahedra are found. Furthermore, accompanied by field-induced AFE to FE transition near room temperature, a large energy storage density of ≈1.7 J cm−3 and a wide working temperature span of ≈70 K are obtained; both of which are among the best in hybrid AFEs. This good energy storage performance is attributed to the large polarization of ≈7.6 µC cm−2 and the high maximum electric field of over 1000 kV cm−1, which, as revealed by theoretical calculations, originate from the cooperative coupling between the [PbBr6] octahedral framework and the benzylamine molecules. The research clarifies the discrepancy in the phase transition character of PVK-Br and shed light on developing high-performance energy storage devices based on 2D hybrid perovskite.
Energy Exploration & Exploitation ( IF 2.5 ) Pub Date: 2023-07-12 , DOI:
10.1002/adfm.202305560
Although doping organic fluorophores into host matrix is a common way to obtain high-efficiency organic light-emitting diodes (OLEDs), trapped charges are often observed on dopant molecules that are considered to be detrimental to the further enhancement of their photoelectric performances. Surprisingly, trapped charges with a super-long lifetime of >2 h are detected in doped OLEDs operated at 20 K, which has never been discovered previously in the literature. However, the observations demonstrate that the longer lifetimes of these trapped charges are primarily governed by the larger spacing distances between trapped electrons and holes, rather than being solely determined by the well-accepted energy-level depth of trap states. More amazingly, compared with the device driven only by a conventional constant voltage source, a tenfold enhancement in light emission is achieved in low-temperature operational doped OLEDs powered by an alternating positive and negative pulse voltage, because the applied negative pulse voltage can assist these super-long-lived trapped electrons and holes to detrap and then recombine with each other for producing enhanced light-emission. Therefore, this study clarifies the dynamic behaviors of trapped charges and paves the pathway for obtaining high-performance OLEDs working in low-temperature circumstances such as outer-space or aerospace fields.
Energy Exploration & Exploitation ( IF 2.5 ) Pub Date: 2023-07-16 , DOI:
10.1002/adfm.202304930
Recyclable conjugated polymers are important for realizing eco-friendly electronics with advantages of solution processability and flexibility. A recyclable conjugated polymer, PY-TIP is developed, of which a key monomer is successfully extracted via a mild depolymerization process and is reused for the synthesis of novel conjugated polymers. One-shot preparation of polymer acceptor and its bulk-heterojunction (BHJ) is demonstrated from the recycled monomer, Y5-TA, for the first time and the resulting BHJ film shows optimal nanoscale morphology for efficient charge generation and transport. As a result, the solar cells prepared using the BHJ film show a higher efficiency of 13.08% and much improved thermal and mechanical stability compared with those based on the small molecular acceptor. These results are important in that the various polymers can be prepared from the recycled monomer in a solid state without organic solvents and purification step and this strategy is effective for improving the thermal and mechanical stability of the BHJ film as well as achieving high photovoltaic performance. PY-TIP is exemplary in that it can reproduce its monomer which can be used to synthesize conjugated polymers with novel chemical structures and physical properties. This work provides a design guideline for developing recyclable conjugated polymers with dynamic covalent bonds.
Energy Exploration & Exploitation ( IF 2.5 ) Pub Date: 2023-07-16 , DOI:
10.1002/adfm.202305268
The development of neutral zinc–air batteries (ZABs) is long been impeded by the sluggish oxygen reduction reaction (ORR) derived from insufficient O2 activation and OH* blocking effect. Herein, the synthesis of a series of rare-earth Ce single-atom catalysts (CeNCs) is reported with enhanced spin-state for boosting neutral ORR. Experimental analysis and theoretical calculations indicate that the unique local coordination/geometric structure reshapes the electronic configuration of Ce sites to achieve a transition from 4d104f1 to 4d84f3. The high-spin Ce active sites accelerate the unpaired f electrons to occupy the anti-π orbitals of O2 and generate suitable binding strength with reaction intermediates. In neutral conditions, CeNC-40 exhibits excellent ORR performance with half-wave potentials of 0.78 V and negligible decay after 10 000 cycles. Additionally, the self-breathing ZABs based on CeNC-40 demonstrates a peak power density of 81 mW cm−2 and impressive long-cycle stability (>1 600 cycles) at 2 mA cm−2. This work presents an effective strategy for developing high-spin catalysts to address the challenges of neutral ZABs.
Energy Exploration & Exploitation ( IF 2.5 ) Pub Date: 2023-07-14 , DOI:
10.1002/adfm.202305211
Halide perovskites are promising candidates for resistive memories (memristors) due to their mixed electronic/ionic conductivity and the real activation mechanism is currently under debate. In order to unveil the role of the metal contact and its connection with the activation process, four model systems are screened on halide perovskite memristors: Nearly inert metals (Au and Pt), low reactivity contacts (Cu), highly reactive contact (Ag and Al), and pre-oxidized metal in the form of AgI. It is revealed that the threshold voltage for activation of the memory effect is highly connected with the electrochemical activity of the metals. Redox/capacitive peaks are observed for reactive metals at positive potentials and charged ions are formed that can follow the electrical field. Activation proceeds by formation of conductive filaments, either by the direct migration of the charged metals or by an increase in the concentration of halide vacancies generated by this electrochemical reaction. Importantly, the use of pre-oxidized Ag+ ions leads to very low threshold voltages of ≈0.2 V indicating that an additional electrochemical reaction is not needed in this system to activate the memristor. Overall, the effect of the metal contact is clarified, and it is revealed that AgI is a very promising interfacial layer for low-energy applications.
Energy Exploration & Exploitation ( IF 2.5 ) Pub Date: 2023-07-14 , DOI:
10.1002/adfm.202304045
Local optical field modulation using plasmonic materials or photonic crystals provides a powerful strategy for enhancing upconversion emission of lanthanide-doped upconversion nanocrystals (UCNPs). However, it is restricted to static UC enhancement and the corresponding dynamic modulation of UC is yet to be reported, limiting its practical applications in information devices. Here, a dynamic UC modulation system is reported through electric stimulation by integrating UCNPs with electrically sensitive WO3−x plasmonic photonic crystals (PPCs). The tunable emission enhancement of UCNPs varying from five to 26 folds is achieved in WO3−x PPCs/UCNPs hybrids through external electric stimulation within +1.6 and −1.6 V. It stems from the reversible control of the photonic bandgaps and localized surface plasmon resonance of WO3−x PPCs, ascribed to the variation of refractive index and oxygen vacancy of WO3−x, induced by the reversible change of atomic ratio of W5+ to W6+ under different applied voltages. Moreover, the electrically triggered information encryption devices are developed, employing a programmable logic gate array based on WO3−x PPCs/UCNPs with the ability to convert information-encrypted electrical signals into visible patterns. These observations offer a new attempt to manipulate the UC and will simulate the new applications in the display and optical storage devices.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | ENERGY & FUELS 能源与燃料4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
27.60 | 25 | Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://hebeu.allmaga.net/eee/ch/author/login.aspx